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Compound Name: DiIC16(3)

Cat. No.: B1147972 Get Quote

An In-Depth Technical Guide to DiIC16(3) Solubility and Solvent Preparation

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the solubility characteristics of the lipophilic

carbocyanine dye DiIC16(3) and detailed protocols for its preparation in various solvents. The

information is intended to assist researchers in the effective use of this fluorescent probe for

cell labeling and membrane studies.

Core Properties of DiIC16(3)
DiIC16(3), or 1,1'-dihexadecyl-3,3,3',3'-tetramethylindocarbocyanine perchlorate, is a lipophilic

fluorescent dye widely utilized for staining the cytoplasmic membranes of cells.[1] Its utility

stems from its optical properties: it is weakly fluorescent in aqueous environments but exhibits

strong fluorescence and high photostability when incorporated into lipid membranes.[1][2] This

characteristic makes it an excellent tool for multicolor imaging and flow cytometry.[1][3] The

"16" in its name refers to the length of its alkyl chains, which influences its incorporation into

membranes.[4]

Solubility Data
The solubility of DiIC16(3) is a critical factor in the preparation of stock and working solutions.

The dye is sparingly soluble in water but shows good solubility in several organic solvents. The

quantitative data available for its solubility is summarized in the table below.
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Solvent
Concentration
(mg/mL)

Molar
Concentration
(mM)

Notes

Dimethyl Sulfoxide

(DMSO)
11.67 13.30

Ultrasonic agitation is

required.[1][5]

Dimethylformamide

(DMF)
Soluble Not specified

Preferred over

ethanol.[1][5]

Ethanol Soluble Not specified [1][5]

Methanol Soluble Not specified [6][7]

Experimental Protocols
Accurate and consistent preparation of DiIC16(3) solutions is paramount for reproducible

experimental results. The following protocols detail the preparation of stock and working

solutions.

Preparation of DiIC16(3) Stock Solution
Stock solutions of DiIC16(3) are typically prepared at concentrations ranging from 1 to 5 mM in

an appropriate organic solvent.[1][5]

Materials:

DiIC16(3) powder

Anhydrous Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), or 100% Ethanol

Vortex mixer

Ultrasonic bath

Microcentrifuge tubes or amber glass vials

Pipettes
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Procedure:

Weighing: Accurately weigh the desired amount of DiIC16(3) powder in a suitable container.

Solvent Addition: Add the appropriate volume of the chosen solvent (DMSO, DMF, or

ethanol) to achieve the target concentration. For example, to prepare a 1 mM solution, add

1.1393 mL of solvent to 1 mg of DiIC16(3).[5]

Dissolution:

Vortex the mixture thoroughly.

For dissolution in DMSO, sonicate the solution until the dye is completely dissolved.[1][5]

Storage:

For immediate use, the solution can be kept at room temperature, protected from light.[2]

For long-term storage, aliquot the stock solution into small volumes in tightly sealed vials

and store at -20°C for up to six months.[1][5] Avoid repeated freeze-thaw cycles.[1][5]

Preparation of DiIC16(3) Working Solution
The working solution is a dilution of the stock solution in an aqueous buffer, suitable for direct

application to cells.

Materials:

DiIC16(3) stock solution (1-5 mM)

Physiological buffer (e.g., serum-free cell culture medium, Hank's Balanced Salt Solution

(HBSS), or Phosphate-Buffered Saline (PBS))

Vortex mixer

Procedure:

Dilution: Dilute the stock solution into the desired physiological buffer to a final concentration

of 1 to 5 µM.[5] The optimal concentration may vary depending on the cell type and
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experimental conditions and should be determined empirically.[1]

Mixing: Gently vortex the solution to ensure homogeneity.

Usage: Use the working solution immediately after preparation. It is not recommended to

store the aqueous working solution for more than one day.[5]

Visualization of Experimental Workflows
The following diagrams illustrate the key steps in the preparation of DiIC16(3) solutions.

Workflow for DiIC16(3) Stock Solution Preparation
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Caption: Workflow for preparing DiIC16(3) stock solution.
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Workflow for DiIC16(3) Working Solution Preparation
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Caption: Workflow for preparing DiIC16(3) working solution.

Signaling Pathways and Logical Relationships
While DiIC16(3) is a fluorescent probe and not directly involved in signaling pathways as an

effector molecule, its use is integral to studying cellular processes that involve membrane

dynamics. The logical relationship of its application in cell-based assays is depicted below.
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Logical Flow of DiIC16(3) Application in Cell-Based Assays
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Caption: Logical workflow for cell labeling with DiIC16(3).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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